molecular formula C22H30N4O2 B1227848 3-[3-(4-methylphenyl)-6-oxo-1-pyridazinyl]-N-[2-(2-methyl-1-piperidinyl)ethyl]propanamide

3-[3-(4-methylphenyl)-6-oxo-1-pyridazinyl]-N-[2-(2-methyl-1-piperidinyl)ethyl]propanamide

Cat. No. B1227848
M. Wt: 382.5 g/mol
InChI Key: SXORXEDYBXYZMG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[3-(4-methylphenyl)-6-oxo-1-pyridazinyl]-N-[2-(2-methyl-1-piperidinyl)ethyl]propanamide is a member of pyridazines and a ring assembly.

Scientific Research Applications

Anticancer Potential

  • Synthesis and Evaluation as Anticancer Agents : Propanamide derivatives, including those similar to the specified compound, have been synthesized and evaluated for their potential as anticancer agents. Compounds with structural similarities showed promising results in initial tests, suggesting potential for further exploration in cancer treatment (Rehman et al., 2018).

Antibacterial Activity

  • Synthesis and Antibacterial Activity : Similar compounds have been synthesized and demonstrated noteworthy antibacterial activity. This indicates potential applications in developing new antibacterial agents (Tumosienė et al., 2012).

Alzheimer’s Disease Treatment

  • Potential for Treating Alzheimer's Disease : Derivatives of compounds structurally related to the one have been synthesized and evaluated as potential drug candidates for Alzheimer’s disease. This suggests a possible application in neurodegenerative disease treatment (Rehman et al., 2018).

Herbicidal Activities

  • Herbicidal Applications : Certain pyridazine derivatives, structurally similar to the specified compound, have been synthesized and tested for herbicidal activities. These compounds showed promising results, indicating potential use in agricultural applications (Xu et al., 2008).

properties

Product Name

3-[3-(4-methylphenyl)-6-oxo-1-pyridazinyl]-N-[2-(2-methyl-1-piperidinyl)ethyl]propanamide

Molecular Formula

C22H30N4O2

Molecular Weight

382.5 g/mol

IUPAC Name

3-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]-N-[2-(2-methylpiperidin-1-yl)ethyl]propanamide

InChI

InChI=1S/C22H30N4O2/c1-17-6-8-19(9-7-17)20-10-11-22(28)26(24-20)15-12-21(27)23-13-16-25-14-4-3-5-18(25)2/h6-11,18H,3-5,12-16H2,1-2H3,(H,23,27)

InChI Key

SXORXEDYBXYZMG-UHFFFAOYSA-N

SMILES

CC1CCCCN1CCNC(=O)CCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)C

Canonical SMILES

CC1CCCCN1CCNC(=O)CCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)C

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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3-[3-(4-methylphenyl)-6-oxo-1-pyridazinyl]-N-[2-(2-methyl-1-piperidinyl)ethyl]propanamide
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3-[3-(4-methylphenyl)-6-oxo-1-pyridazinyl]-N-[2-(2-methyl-1-piperidinyl)ethyl]propanamide
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3-[3-(4-methylphenyl)-6-oxo-1-pyridazinyl]-N-[2-(2-methyl-1-piperidinyl)ethyl]propanamide
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3-[3-(4-methylphenyl)-6-oxo-1-pyridazinyl]-N-[2-(2-methyl-1-piperidinyl)ethyl]propanamide
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3-[3-(4-methylphenyl)-6-oxo-1-pyridazinyl]-N-[2-(2-methyl-1-piperidinyl)ethyl]propanamide
Reactant of Route 6
3-[3-(4-methylphenyl)-6-oxo-1-pyridazinyl]-N-[2-(2-methyl-1-piperidinyl)ethyl]propanamide

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